Cyclobutyl(4-fluorophenyl)methanamine hydrochloride
Overview
Description
Molecular Structure Analysis
The InChI code for Cyclobutyl(4-fluorophenyl)methanamine is 1S/C11H14FN/c12-10-6-4-9 (5-7-10)11 (13)8-2-1-3-8/h4-8,11H,1-3,13H2 . This indicates the specific arrangement of atoms in the molecule.Physical And Chemical Properties Analysis
Cyclobutyl(4-fluorophenyl)methanamine has a molecular weight of 179.24 . It is a liquid at room temperature .Scientific Research Applications
Novel Aryloxyethyl Derivatives of 1-(1-Benzoylpiperidin-4-yl)methanamine
One study focuses on the development of novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine as "biased agonists" of serotonin 5-HT1A receptors. These compounds were tested for their ability to preferentially promote ERK1/2 phosphorylation over other signaling pathways, showing potential as antidepressant drug candidates due to their selective receptor activity and promising antidepressant-like activity in preclinical models (Sniecikowska et al., 2019).
Photochemical Transformations and Cyclobutane Rings
Another study explored photochemical transformations, specifically photocycloaddition reactions of 4-hydroxycoumarin with cycloalkenes, leading to the formation of cyclobutane adducts. This research demonstrates the utility of photochemistry in synthesizing complex cyclic structures, potentially offering insights into the synthesis of cyclobutyl-containing compounds (Haywood et al., 1978).
Cyclobutyl Rings in Drug Development
Research on the formation of cyclobutane rings, as discussed in a study on the photocycloaddition of S,S-dioxo-benzothiophene-2-methanol, highlights the strategic use of cyclobutyl rings in drug development and synthetic chemistry. This work emphasizes the role of molecular constraints and photocycloaddition reactions in achieving high diastereoselectivity, which is crucial for the synthesis of stereochemically complex pharmaceuticals (O'Hara et al., 2019).
Safety and Hazards
properties
IUPAC Name |
cyclobutyl-(4-fluorophenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FN.ClH/c12-10-6-4-9(5-7-10)11(13)8-2-1-3-8;/h4-8,11H,1-3,13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWXVMKOMLIVGAM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(C2=CC=C(C=C2)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclobutyl(4-fluorophenyl)methanamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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